![molecular formula C16H15FN2O2S B2544411 2-(4-Fluorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide CAS No. 298193-44-9](/img/structure/B2544411.png)
2-(4-Fluorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
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Overview
Description
The compound "2-(4-Fluorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide" is a derivative of tetrahydrobenzo[b]thiophene, which is a scaffold of interest in medicinal chemistry due to its potential biological activities. The presence of a fluorobenzamido group suggests that the compound could have specific interactions with biological targets, possibly leading to antiallergic, antimicrobial, or other therapeutic effects.
Synthesis Analysis
The synthesis of related tetrahydrobenzo[b]thiophene derivatives has been reported in several studies. For instance, a method for preparing alkyl 2-aminobenzo[b]thiophene-3-carboxylates, which are structurally related to the compound , involves a Gewald three-component reaction followed by dehydrogenation in benzonitrile under an air atmosphere . Another study describes the aromatization of similar compounds in dimethyl sulfoxide catalyzed by p-toluenesulfonic acid . These methods could potentially be adapted for the synthesis of the compound of interest.
Molecular Structure Analysis
The molecular structure of tetrahydrobenzo[b]thiophene derivatives has been extensively studied. For example, the conformation of the fused six-membered ring in these compounds often adopts a half-chair conformation, and in some cases, the ring is disordered over two sets of atomic sites . This information is crucial for understanding the three-dimensional arrangement of atoms in the compound and how it might interact with biological targets.
Chemical Reactions Analysis
The tetrahydrobenzo[b]thiophene core can undergo various chemical reactions. For instance, it can be functionalized to produce a range of derivatives with different substituents, which can significantly alter the compound's biological activity . The presence of the fluorobenzamido group in the compound of interest suggests that it could participate in specific chemical interactions, such as hydrogen bonding or halogen bonding, which could be relevant for its biological activity.
Physical and Chemical Properties Analysis
The physical and chemical properties of tetrahydrobenzo[b]thiophene derivatives are influenced by their molecular structure. The presence of different substituents can affect properties such as solubility, melting point, and stability. For example, the introduction of a fluorine atom can increase the compound's lipophilicity, potentially improving its ability to cross biological membranes . Additionally, the compound's reactivity can be influenced by the presence of the amide group, which could participate in various chemical reactions or interactions with biological molecules.
Scientific Research Applications
Crystal Structure and Synthesis
- A study focused on the synthesis and crystal structure of a related compound, N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, which has been characterized using X-ray diffraction. This could indicate potential applications in understanding molecular arrangements and interactions for similar compounds (Vasu et al., 2004).
Reactivity and Derivative Synthesis
- The compound's reactivity has been explored in the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, leading to the creation of various heterocyclic derivatives. This highlights its role as a precursor in the synthesis of complex organic molecules (Mohareb et al., 2004).
Structural Characterization and Molecular Behavior
- Investigations into the molecular structure of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, including different substituents on the benzamide ring, provide insights into the molecular conformations and modes of supramolecular aggregation. This could be relevant for understanding the structural behavior of similar compounds in different environments (Sagar et al., 2018).
Antimicrobial Activity
- The potential for antimicrobial applications has been indicated through the synthesis of biologically active, fused heterocyclic derivatives of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide. This points towards the possibility of pharmaceutical applications in combating microbial infections (Wardakhan et al., 2005).
Fluorescence and Absorption Spectra
- A study on the absorption and fluorescence spectra of related carboxamides has implications for their use in photophysical applications, possibly in sensing or imaging technologies (Patil et al., 2011).
Adenosine Receptor Activity
- The compound has been evaluated for its role as an allosteric enhancer of the adenosine A1 receptor, suggesting potential in neuropharmacology or in the modulation of adenosine receptor-mediated physiological processes (Nikolakopoulos et al., 2006).
Mechanism of Action
Target of Action
Similar compounds have been studied for their antitubercular activity, with the mycolic acid synthesized by pks 13 identified as a potential target .
Mode of Action
It is suggested that similar compounds may interact with their targets leading to changes that result in their observed biological activity .
Biochemical Pathways
Similar compounds have been associated with the inhibition of mycolic acid synthesis, a crucial component of the cell wall of mycobacterium tuberculosis .
Result of Action
Similar compounds have been associated with antitubercular activity .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-(4-Fluorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide are largely determined by its interactions with various biomolecules. The compound has been found to interact with enzymes and proteins, influencing biochemical reactions
Cellular Effects
The cellular effects of this compound are diverse and depend on the cell type and cellular processes involved. The compound has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The exact details of these mechanisms are still being studied.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with transporters or binding proteins . The compound’s localization or accumulation can also be affected.
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
2-[(4-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O2S/c17-10-7-5-9(6-8-10)15(21)19-16-13(14(18)20)11-3-1-2-4-12(11)22-16/h5-8H,1-4H2,(H2,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZZCBUAGFYYVTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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